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For Researchers, Scientists, and Drug Development Professionals

SR9009 (also known as Stenabolic) and Cardarine (GW501516) are two synthetic compounds

frequently investigated for their potent effects on metabolism and endurance. While often

grouped together in non-scientific literature, they operate through fundamentally distinct

molecular pathways, presenting different opportunities and challenges for research

applications. SR9009 is an agonist of the nuclear receptors Rev-Erbα and Rev-Erbβ, key

components of the circadian clock, while Cardarine is a selective agonist of the peroxisome

proliferator-activated receptor delta (PPARδ), a master regulator of fatty acid metabolism.[1][2]

[3] This guide provides an objective, data-supported comparison of these two compounds to

inform their use in a research context.

Mechanism of Action: Two Different Metabolic
Switches
The primary distinction between SR9009 and Cardarine lies in their molecular targets. This

difference dictates their downstream biological effects and their suitability for specific research

questions.
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SR9009: A Modulator of the Circadian Clock

SR9009 acts as a synthetic agonist of Rev-Erbα and Rev-Erbβ, which are nuclear receptors

that function as transcriptional repressors integral to the body's circadian rhythm.[4][5] By

binding to Rev-Erb, SR9009 enhances the recruitment of co-repressor complexes (like NCoR

and HDAC3), suppressing the expression of core clock genes such as Bmal1.[6][7] This

modulation of the core clock machinery in tissues like the liver, skeletal muscle, and adipose

tissue leads to profound effects on the regulation of energy metabolism and inflammation.[4][8]

However, researchers must be aware that several studies have demonstrated that SR9009 can

exert Rev-Erb-independent effects on cell metabolism and proliferation, complicating the

interpretation of experimental results.[9][10]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 13 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC3343186/
https://behemothlabz.com/sr9009-stenabolic-benefits-side-effects-and-more/
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2023.1102567/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC10102520/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3343186/
https://www.researchgate.net/publication/353472782_REV-ERBa_agonist_SR9009_suppresses_IL-1b_production_in_macrophages_through_BMAL1-dependent_inhibition_of_inflammasome
https://pmc.ncbi.nlm.nih.gov/articles/PMC6589768/
https://www.pnas.org/doi/10.1073/pnas.1904226116
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15952939?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Nucleus

Biological Effects

SR9009

Rev-Erbα/β

 Binds & Activates

Co-repressor Complex
(NCoR/HDAC3)

 Recruits

Metabolic & Clock
Target Genes

 Represses Transcription

BMAL1/CLOCK
Genes

 Represses Transcription

Altered Circadian
Behavior

Altered Metabolism
(↑ Glucose/Lipid Oxidation

↓ Lipogenesis)

Click to download full resolution via product page

Caption: Signaling pathway of the Rev-Erb agonist SR9009.

Cardarine (GW501516): A Master Regulator of Fatty Acid Oxidation

Cardarine is a potent and selective agonist for the PPARδ nuclear receptor.[11][12] Upon

activation by Cardarine, PPARδ forms a heterodimer with the retinoid X receptor (RXR) and

recruits transcriptional co-activators like PGC-1α.[11] This complex then binds to specific DNA

sequences known as PPAR response elements (PPREs) in the promoter region of target
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genes.[13] This action upregulates the expression of proteins involved in fatty acid uptake, β-

oxidation, and energy expenditure.[11][14] The result is a robust shift in cellular energy

preference from glucose to lipids, a mechanism that underlies its pronounced effects on

endurance and metabolic health in animal models.[2][15]
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Caption: Signaling pathway of the PPARδ agonist Cardarine.
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Comparative Data Summary
The following table summarizes key quantitative and qualitative parameters for SR9009 and

Cardarine to facilitate direct comparison for research planning.
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Feature SR9009 (Stenabolic) Cardarine (GW501516)

Molecular Target Rev-Erbα / Rev-Erbβ[4]

Peroxisome Proliferator-

Activated Receptor δ (PPARδ)

[11]

Mechanism Transcriptional Repression[16]
Transcriptional Activation[11]

[14]

In Vitro Potency IC₅₀ = ~670-800 nM[4] EC₅₀ = 1 nM; Kᵢ = 1 nM[11]

Pharmacokinetics

Half-Life ~4-6 hours[1][5] ~24 hours[1][17]

Oral Bioavailability

Very low in mice (~2.2%);

requires frequent dosing or

alternative administration

routes.[17][18]

Good oral bioavailability,

suitable for once-daily dosing.

[17]

Primary Metabolic Effects

Increases glucose and lipid

oxidation in muscle; decreases

hepatic lipogenesis and

cholesterol synthesis.[4]

Potently increases fatty acid

oxidation; shifts energy

preference from glucose to

lipids.[11][15][19]

Endurance Effects

Increases running capacity

and mitochondrial biogenesis

in skeletal muscle.[20][21]

Dramatically increases running

endurance and oxidative

muscle capacity.[11][19]

Human Clinical Trials None reported.[1][22]

Halted due to findings of rapid

cancer development in long-

term animal studies.[19][23]

[24]

Key Research Consideration

Documented Rev-Erb-

independent (off-target)

effects; effects cannot be

solely attributed to Rev-Erb

agonism.[9][10]

Significant safety concern

regarding carcinogenicity

observed in preclinical models.

[24][25]

Experimental Protocols
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Standardized protocols are crucial for generating reproducible data. Below are outlines for

common in vivo and in vitro experiments used to characterize and compare compounds like

SR9009 and Cardarine.

In Vivo Metabolic and Performance Study in Mice
Animal Model: Male C57BL/6J mice, 8-10 weeks old.

Diet: For studies on obesity and insulin resistance, mice are often fed a high-fat diet (e.g.,

60% kcal from fat) for 8-12 weeks to induce a metabolic syndrome phenotype.

Group Allocation: Mice are randomly assigned to groups (n=8-10 per group):

Vehicle Control (e.g., CMC, DMSO, or PEG400 depending on compound solubility)

SR9009 (e.g., 100 mg/kg, intraperitoneal injection, twice daily)[8]

Cardarine (e.g., 5-10 mg/kg, oral gavage, once daily)

Compound Administration: Dosing for a predetermined period, typically 4-8 weeks.

Metabolic Phenotyping:

Body Weight and Composition: Monitored weekly. Body composition (fat and lean mass)

measured by qNMR or DEXA at baseline and end of study.

Glucose and Insulin Tolerance Tests (GTT/ITT): Performed after several weeks of

treatment to assess glucose homeostasis.

Serum Analysis: Blood is collected at termination for analysis of triglycerides, cholesterol,

and insulin levels via ELISA or colorimetric assays.

Performance Testing:

Treadmill Endurance Test: Mice are run on a motorized treadmill with increasing speed or

incline until exhaustion. Time and distance are recorded.
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Terminal Tissue Collection: Tissues such as liver, skeletal muscle (e.g., gastrocnemius,

soleus), and white/brown adipose tissue are harvested, snap-frozen in liquid nitrogen, and

stored at -80°C for subsequent gene (qPCR) and protein (Western blot) expression analysis.

In Vitro Target Engagement Assay (Luciferase Reporter
Assay)

Cell Line: HEK293T or HepG2 cells are commonly used due to their high transfection

efficiency and relevant metabolic background.

Plasmids:

Expression Plasmid: A plasmid encoding a fusion protein of the Gal4 DNA-binding domain

(DBD) and the ligand-binding domain (LBD) of the target receptor (e.g., Gal4-DBD-Rev-

Erbα-LBD or Gal4-DBD-PPARδ-LBD).

Reporter Plasmid: A plasmid containing a luciferase gene downstream of a Gal4 upstream

activation sequence (UAS).

Transfection: Cells are co-transfected with the expression and reporter plasmids.

Compound Treatment: After 24 hours, cells are treated with a range of concentrations of

SR9009, Cardarine, or a vehicle control.

Luciferase Assay: After 18-24 hours of incubation, cells are lysed, and luciferase activity is

measured using a luminometer.

Data Analysis:

For an agonist (Cardarine), luciferase activity will increase with concentration, allowing for

calculation of an EC₅₀ value.

For a repressor (SR9009), this assay is often configured such that basal activity is high,

and the addition of the agonist causes a decrease in luciferase signal, allowing for

calculation of an IC₅₀ value.[4]
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Caption: General experimental workflow for comparing SR9009 and Cardarine.
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Conclusion for Research Professionals
The choice between SR9009 and Cardarine for research applications is dictated entirely by the

scientific question.

SR9009 is a valuable tool for investigating the intricate links between the circadian clock and

metabolic regulation. Its primary research utility is in studies of chronobiology. However, its

poor pharmacokinetic profile and, most critically, its demonstrated Rev-Erb-independent effects

are significant limitations.[5][9][10] Researchers using SR9009 must design experiments with

appropriate controls (e.g., using Rev-Erb knockout models) to validate that the observed effects

are mediated by its intended target.

Cardarine (GW501516) is an exceptionally potent and selective PPARδ agonist that serves as

a powerful tool for studying lipid metabolism and skeletal muscle endurance.[11] Its robust

effects and favorable pharmacokinetics make it effective for producing dramatic phenotypes in

animal models.[1] The utility of Cardarine is, however, severely constrained by the well-

documented carcinogenicity findings in preclinical animal studies that halted its pharmaceutical

development.[19][24] This safety risk must be a primary consideration in experimental design,

particularly for any long-duration studies, and effectively precludes its consideration for any

human therapeutic development without significant further investigation.

In summary, neither compound is a "better" research tool overall; they are distinct tools for

different purposes, each with a unique profile of strengths and significant liabilities that must be

carefully managed in an experimental context.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15952939/docs#sr9009-vs-cardarine-a-comparative-
review-for-research-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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